Cas no 61351-12-0 (1-Naphthalenol, 2,2'-thiobis[4-hexyl-)

1-Naphthalenol, 2,2'-thiobis[4-hexyl- structure
61351-12-0 structure
Product name:1-Naphthalenol, 2,2'-thiobis[4-hexyl-
CAS No:61351-12-0
MF:C32H38O2S
MW:486.70792
CID:482884
PubChem ID:71396658

1-Naphthalenol, 2,2'-thiobis[4-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 4-hexyl-2-(4-hexyl-1-hydroxynaphthalen-2-yl)sulfanylnaphthalen-1-ol
    • DTXSID40818207
    • 2,2'-Sulfanediylbis(4-hexylnaphthalen-1-ol)
    • 61351-12-0
    • 1-Naphthalenol, 2,2'-thiobis[4-hexyl-
    • Inchi: InChI=1S/C32H38O2S/c1-3-5-7-9-15-23-21-29(31(33)27-19-13-11-17-25(23)27)35-30-22-24(16-10-8-6-4-2)26-18-12-14-20-28(26)32(30)34/h11-14,17-22,33-34H,3-10,15-16H2,1-2H3
    • InChI Key: JBSKRLIBRSOKCF-UHFFFAOYSA-N
    • SMILES: CCCCCCC1=CC(=C(C2=CC=CC=C21)O)SC3=C(C4=CC=CC=C4C(=C3)CCCCCC)O

Computed Properties

  • Exact Mass: 486.25944
  • Monoisotopic Mass: 486.25925162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų
  • XLogP3: 11.7

Experimental Properties

  • PSA: 40.46

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